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Compound of Interest

Compound Name: 1-Benzoylnaphthalene

Cat. No.: B181615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of 1-
Benzoylnaphthalene, specifically its melting and boiling points. 1-Benzoylnaphthalene, also

known as phenyl-1-naphthylketone, is an aromatic ketone with the chemical formula C₁₇H₁₂O.

[1] An understanding of its physical characteristics is fundamental for its application in various

research and development contexts, including its use as a building block in organic synthesis.

Core Physical Properties
The melting and boiling points are critical parameters that define the physical state of a

substance under varying temperature and pressure conditions. These properties are essential

for handling, purification, and reaction setup involving 1-Benzoylnaphthalene.

The experimentally determined melting and boiling points for 1-Benzoylnaphthalene are

summarized in the table below.

Physical Property Value Conditions

Melting Point 75.5-76 °C Standard Pressure

Boiling Point 285 °C Standard Pressure

386 °C at 134 Torr
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Note: The significant difference in boiling points is attributed to the different pressures at which

they were measured.

While specific, detailed experimental protocols for the determination of the cited melting and

boiling points are not extensively documented in readily available literature, standard laboratory

procedures are typically employed for such measurements.

Melting Point Determination: A common method for determining the melting point of a

crystalline solid like 1-Benzoylnaphthalene is using a melting point apparatus. In this

procedure, a small, powdered sample of the purified compound is packed into a capillary tube

and heated at a controlled rate. The temperature range over which the substance transitions

from a solid to a liquid is recorded as the melting point. The narrow range of 75.5-76°C

suggests a high purity of the analyzed sample.[2][3]

Boiling Point Determination: The boiling point of a liquid is the temperature at which its vapor

pressure equals the pressure surrounding the liquid. For the boiling point at standard

atmospheric pressure (760 Torr), a sample is heated, and the temperature at which vigorous

boiling occurs is recorded. For boiling points at reduced pressures, as seen with the 386°C

value at 134 Torr, a vacuum distillation setup is utilized.[3] This technique is often employed for

compounds that may decompose at their atmospheric boiling point.

Visualization of Key Properties
The following diagram illustrates the relationship between 1-Benzoylnaphthalene and its

fundamental physical properties.
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1-Benzoylnaphthalene (Phenyl-1-naphthylketone)

Physical Properties

C₁₇H₁₂O

Melting Point
75.5-76 °C

Boiling Point
285 °C (std. atm)
386 °C (134 Torr)
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Caption: Relationship of 1-Benzoylnaphthalene to its melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Benzoylnaphthalene | C17H12O | CID 69503 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1-NAPHTHYL PHENYL KETONE | 642-29-5 [chemicalbook.com]

3. 1-NAPHTHYL PHENYL KETONE CAS#: 642-29-5 [m.chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 1-Benzoylnaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181615#physical-properties-of-1-
benzoylnaphthalene-melting-point-boiling-point]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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